![molecular formula C18H23N3O2S B6503272 5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide CAS No. 1428365-26-7](/img/structure/B6503272.png)
5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide
Description
5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide is a useful research compound. Its molecular formula is C18H23N3O2S and its molecular weight is 345.5 g/mol. The purity is usually 95%.
The exact mass of the compound 5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide is 345.15109816 g/mol and the complexity rating of the compound is 438. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-cyclopropyl-N-{2-[4-(thiophen-2-yl)piperidin-1-yl]ethyl}-1,2-oxazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Therapeutic Importance
Thiophene, a component of this compound, is a very important class of heterocyclic compounds with diverse applications in medicinal chemistry . It has been reported to possess a wide range of therapeutic properties such as anti-inflammatory, anti-psychotic, anti-arrhythmic, anti-anxiety, anti-fungal, antioxidant, estrogen receptor modulating, anti-mitotic, anti-microbial, kinases inhibiting and anti-cancer .
Dyslipidemia and Atherosclerosis Treatment
The compound has been developed as a potent FXR agonist that robustly lowers plasma LDL and vLDL in LDLr–/– mice . This makes it a potential therapeutic agent for dyslipidemia and atherosclerosis.
Anticancer Applications
Thiophene derivatives are used as raw materials in the synthesis of anticancer agents . This suggests that the compound could have potential applications in cancer treatment.
Antiviral Applications
Piperidine derivatives, another component of this compound, have been utilized as antiviral agents . This suggests potential antiviral applications of the compound.
Antimalarial Applications
Piperidine derivatives have also been utilized as antimalarial agents . This suggests potential antimalarial applications of the compound.
Antimicrobial and Antifungal Applications
Both thiophene and piperidine derivatives have been reported to possess antimicrobial and antifungal properties . This suggests potential antimicrobial and antifungal applications of the compound.
Anti-inflammatory and Analgesic Applications
Thiophene and piperidine derivatives have been reported to possess anti-inflammatory and analgesic properties . This suggests potential anti-inflammatory and analgesic applications of the compound.
Antipsychotic Applications
Piperidine derivatives have been utilized as antipsychotic agents . This suggests potential antipsychotic applications of the compound.
properties
IUPAC Name |
5-cyclopropyl-N-[2-(4-thiophen-2-ylpiperidin-1-yl)ethyl]-1,2-oxazole-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H23N3O2S/c22-18(15-12-16(23-20-15)13-3-4-13)19-7-10-21-8-5-14(6-9-21)17-2-1-11-24-17/h1-2,11-14H,3-10H2,(H,19,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RZUCABDKXDYCMO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=CC(=NO2)C(=O)NCCN3CCC(CC3)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H23N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-cyclopropyl-N-(2-(4-(thiophen-2-yl)piperidin-1-yl)ethyl)isoxazole-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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